molecular formula C6H12ClNO2 B6174503 (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride CAS No. 2665069-70-3

(1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride

Cat. No.: B6174503
CAS No.: 2665069-70-3
M. Wt: 165.6
InChI Key:
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Description

(1S,5R)-6,8-dioxabicyclo[321]octan-4-amine hydrochloride is a bicyclic compound with a unique structure that includes both oxygen and nitrogen atoms within its framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride typically involves the formation of the bicyclic structure through a series of chemical reactions. Another approach involves the condensation reactions such as the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester .

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that ensure high yield and purity. The use of robust and efficient chemical reactions, such as the azide-alkyne cycloaddition, is crucial for large-scale production. Additionally, the optimization of reaction conditions, including temperature, pressure, and the use of catalysts, plays a significant role in industrial synthesis.

Chemical Reactions Analysis

Types of Reactions

(1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride can undergo various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

    Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles or electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized based on the desired reaction and product.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxygenated derivatives, while reduction may produce hydrogenated derivatives. Substitution reactions can result in a variety of substituted products depending on the nucleophile or electrophile used.

Scientific Research Applications

(1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride has several scientific research applications, including:

Mechanism of Action

The mechanism of action of (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride include:

Uniqueness

What sets this compound apart from these similar compounds is its specific arrangement of atoms and the presence of both oxygen and nitrogen within its bicyclic structure. This unique configuration imparts distinct chemical and biological properties, making it a valuable compound for various applications.

Properties

CAS No.

2665069-70-3

Molecular Formula

C6H12ClNO2

Molecular Weight

165.6

Purity

95

Origin of Product

United States

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